Cas no 808106-13-0 ((2-fluorophenyl)carbamoylmethyl 3,4,5-trimethoxybenzoate)

• Product Name: (2-fluorophenyl)carbamoylmethyl 3,4,5-trimethoxybenzoate
• CAS No: 808106-13-0
• MF: C₁₈H₁₈FNO₆
• MW: 363.337028980255
• CID: 5331674
• Update Time: 2025-06-18

(2-fluorophenyl)carbamoylmethyl 3,4,5-trimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2-((2-fluorophenyl)amino)-2-oxoethyl 3,4,5-trimethoxybenzoate
• 2-[(2-fluorophenyl)amino]-2-oxoethyl 3,4,5-trimethoxybenzoate
• [2-(2-fluoroanilino)-2-oxoethyl] 3,4,5-trimethoxybenzoate
• STL194905
• (2-fluorophenyl)carbamoylmethyl 3,4,5-trimethoxybenzoate

• Inchi： 1S/C18H18FNO6/c1-23-14-8-11(9-15(24-2)17(14)25-3)18(22)26-10-16(21)20-13-7-5-4-6-12(13)19/h4-9H,10H2,1-3H3,(H,20,21)
• InChI Key： WHGVGOKIURZUFJ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC(COC(C1C=C(C(=C(C=1)OC)OC)OC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 463
• XLogP3: 2.7
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on (2-fluorophenyl)carbamoylmethyl 3,4,5-trimethoxybenzoate

Introduction to (2-fluorophenyl)carbamoylmethyl 3,4,5-trimethoxybenzoate (CAS No. 808106-13-0)

(2-fluorophenyl)carbamoylmethyl 3,4,5-trimethoxybenzoate, identified by its CAS number 808106-13-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly the presence of a 2-fluorophenyl group and a 3,4,5-trimethoxybenzoate moiety, contribute to its distinct chemical properties and potential therapeutic applications.

The 2-fluorophenyl group is known for its ability to modulate the electronic properties of adjacent functional groups, which can influence the compound's interactions with biological targets. In contrast, the 3,4,5-trimethoxybenzoate moiety introduces hydrophobicity and stability to the molecule, enhancing its solubility and bioavailability. These structural attributes make (2-fluorophenyl)carbamoylmethyl 3,4,5-trimethoxybenzoate a versatile candidate for further exploration in drug design.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in the development of novel therapeutics. The fluorine atom in the 2-fluorophenyl group can significantly affect the metabolic stability and binding affinity of a drug molecule. Studies have shown that fluorine substitution can enhance the pharmacokinetic properties of small molecules by reducing their susceptibility to enzymatic degradation. This has led to the incorporation of fluorinated aromatic rings into numerous drug candidates that are currently in clinical trials.

The 3,4,5-trimethoxybenzoate component of (2-fluorophenyl)carbamoylmethyl 3,4,5-trimethoxybenzoate also plays a crucial role in its chemical behavior. The methoxy groups introduce electron-donating effects, which can influence the reactivity and electronic distribution within the molecule. This feature is particularly valuable in designing molecules that require specific interactions with biological targets, such as enzymes or receptors. The combination of these structural elements makes (2-fluorophenyl)carbamoylmethyl 3,4,5-trimethoxybenzoate a compelling subject for further investigation.

In terms of biological activity, preliminary studies on (2-fluorophenyl)carbamoylmethyl 3,4,5-trimethoxybenzoate have revealed potential applications in various therapeutic areas. For instance, its structural similarity to known bioactive compounds suggests that it may exhibit properties such as anti-inflammatory or anticancer effects. However, more comprehensive research is needed to fully elucidate its pharmacological profile.

The synthesis of (2-fluorophenyl)carbamoylmethyl 3,4,5-trimethoxybenzoate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and selective functional group transformations are commonly used in its preparation. These synthetic strategies not only highlight the compound's complexity but also demonstrate the sophistication of modern chemical synthesis.

One of the most intriguing aspects of (2-fluorophenyl)carbamoylmethyl 3,4,5-trimethoxybenzoate is its potential as a scaffold for drug discovery. By modifying specific functional groups within its structure, researchers can generate libraries of derivatives with tailored biological activities. This approach has been successfully applied in other areas of medicinal chemistry and holds promise for developing novel therapeutics targeting various diseases.

Computational modeling and molecular docking studies have also been instrumental in understanding the interactions between (2-fluorophenyl)carbamoylmethyl 3,4,5-trimethoxybenzoate and biological targets. These studies provide valuable insights into how the compound binds to its intended receptors or enzymes and can guide further optimization efforts. By leveraging computational tools alongside experimental data, scientists can accelerate the drug discovery process and identify lead compounds with enhanced efficacy.

The role of fluorinated aromatic compounds in medicinal chemistry continues to evolve with each new study published. Researchers are increasingly recognizing the unique advantages offered by these molecules in terms of metabolic stability and binding affinity. As such,(2-fluorophenyl)carbamoylmethyl 3,4,5-trimethoxybenzoate represents an exciting opportunity for further exploration in this field.